Cas no 1873692-04-6 (6-((2-Ethylhexyl)amino)pyridazin-3-ol)

• Product Name: 6-((2-Ethylhexyl)amino)pyridazin-3-ol
• CAS No: 1873692-04-6
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• CID: 5719936
• PubChem ID: 121205902
• Update Time: 2023-10-25

6-((2-Ethylhexyl)amino)pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-((2-ethylhexyl)amino)pyridazin-3-ol
• 1873692-04-6
• AKOS026714976
• 3-(2-ethylhexylamino)-1H-pyridazin-6-one
• F1967-4432
• starbld0045245
• 3(2H)-Pyridazinone, 6-[(2-ethylhexyl)amino]-
• 6-((2-Ethylhexyl)amino)pyridazin-3-ol

• Inchi： 1S/C12H21N3O/c1-3-5-6-10(4-2)9-13-11-7-8-12(16)15-14-11/h7-8,10H,3-6,9H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： IKBOSYGQKHXFDB-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=NN1)NCC(CC)CCCC

Computed Properties

• Exact Mass: 223.168462302g/mol
• Monoisotopic Mass: 223.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.5Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• pka: 10.95±0.40(Predicted)